Cas no 77604-95-6 (2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-)
77604-95-6 structure
Product Name:2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-
CAS No:77604-95-6
MF:C13H8N2O6
MW:288.212423324585
CID:535828
PubChem ID:3809564
Update Time:2025-04-19
2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-
- 1-(5-nitrofuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
- DTXSID00396733
- 77604-95-6
- HMS3335E01
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- Inchi: 1S/C13H8N2O6/c16-11(12-6-7-13(21-12)15(19)20)5-4-9-2-1-3-10(8-9)14(17)18/h1-8H
- InChI Key: LBAWXTJNRZSULI-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C(C=CC1C=CC=C(C=1)[N+](=O)[O-])=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 288.03824
- Monoisotopic Mass: 288.03823598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 116.49
2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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